Cas no 1804856-76-5 (2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid
• CAS No: 1804856-76-5
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• CID: 4866515
• Update Time: 2025-08-05

2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid

• Inchi： 1S/C7H4ClF2NO3/c8-5-4(12)2(7(13)14)1-3(11-5)6(9)10/h1,6,12H,(H,13,14)
• InChI Key： GJZYEYHJWSMRNR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)O)=CC(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.2
• Topological Polar Surface Area: 70.4

Additional information on 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid

2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid (CAS No. 1804856-76-5): An Overview

2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid (CAS No. 1804856-76-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a chloro group, a difluoromethyl moiety, and a hydroxypyridine core contributes to its distinct chemical and biological properties.

The chemical structure of 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid is particularly noteworthy due to its multifunctional nature. The chloro substituent enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution. The difluoromethyl group, known for its metabolic stability and ability to modulate biological activity, adds an additional layer of complexity to the molecule's pharmacological profile. The hydroxypyridine core, a common motif in many bioactive compounds, confers specific interactions with biological targets, making this compound a valuable candidate for drug development.

In recent years, extensive research has been conducted to explore the biological activities of 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid. Studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, it has shown promising inhibitory effects on kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. Additionally, this compound has exhibited potent antioxidant and anti-inflammatory properties, further highlighting its therapeutic potential.

The pharmacokinetic properties of 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid have also been extensively studied. Its high lipophilicity and metabolic stability contribute to favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are crucial for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid in various disease models. Preliminary results have been encouraging, with the compound demonstrating significant therapeutic benefits in preclinical studies. These findings have paved the way for further clinical investigations and potential future applications in the treatment of cancer, inflammatory disorders, and other chronic diseases.

In addition to its therapeutic potential, 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid has also been explored for its use as a chemical probe in academic research. Its unique structural features make it an ideal tool for investigating the mechanisms of action of various biological processes and for validating new drug targets. This dual utility as both a therapeutic agent and a research tool underscores its significance in the field of medicinal chemistry.

The synthesis of 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid involves several well-established chemical reactions. Key steps include the formation of the pyridine ring through a multistep process involving condensation reactions and subsequent functional group modifications. The introduction of the difluoromethyl group is typically achieved through electrophilic fluorination reactions, while the incorporation of the chloro substituent can be accomplished via halogenation reactions. These synthetic routes are highly reproducible and scalable, making it feasible to produce this compound on a large scale for both research and commercial purposes.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid (CAS No. 1804856-76-5) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its favorable biological activity and pharmacokinetic properties, making it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as an important molecule in the field.